Cas no 1448131-84-7 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide)

• Product Name: N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide
• CAS No: 1448131-84-7
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5961177
• PubChem ID: 71806486
• Update Time: 2025-05-19

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide
• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-2-thiophen-3-ylacetamide
• AKOS024559237
• 1448131-84-7
• F6436-1183
• N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-2-(thiophen-3-yl)acetamide
• N-[4-METHYL-3-(2-OXOPIPERIDIN-1-YL)PHENYL]-2-(THIOPHEN-3-YL)ACETAMIDE

• Inchi： 1S/C18H20N2O2S/c1-13-5-6-15(19-17(21)10-14-7-9-23-12-14)11-16(13)20-8-3-2-4-18(20)22/h5-7,9,11-12H,2-4,8,10H2,1H3,(H,19,21)
• InChI Key： OJFNAEQRFXEVLR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCCC2=O)=C1)(=O)CC1C=CSC=1

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6Ų

Additional information on N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide

Recent Advances in the Study of N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide (CAS: 1448131-84-7)

The compound N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide (CAS: 1448131-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a thiophene ring and a piperidinone moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural attributes of N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide suggest it may interact with specific kinase pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation and survival, though further validation in animal models is required to confirm its efficacy and safety profile.

Another notable aspect of this compound is its synthetic accessibility. Recent publications have detailed optimized synthetic routes that improve yield and purity, making it a more viable candidate for large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain. The pharmacokinetic properties of N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide, such as its bioavailability and metabolic stability, require further investigation. Researchers are also exploring its potential off-target effects to ensure specificity and minimize adverse reactions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(thiophen-3-yl)acetamide represents a compelling area of research in chemical biology. Its dual potential as a kinase inhibitor and its synthetic tractability make it a valuable candidate for further study. Continued research will be essential to fully elucidate its therapeutic potential and address existing limitations, paving the way for its eventual clinical use.